Cas no 2227948-01-6 (tert-butyl (1S,4R)-5-(3-hydroxybutyl)-2-azabicyclo2.1.1hexane-2-carboxylate)

• Product Name: tert-butyl (1S,4R)-5-(3-hydroxybutyl)-2-azabicyclo2.1.1hexane-2-carboxylate
• CAS No: 2227948-01-6
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 6286725
• PubChem ID: 165646547
• Update Time: 2025-05-22

tert-butyl (1S,4R)-5-(3-hydroxybutyl)-2-azabicyclo2.1.1hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (1S,4R)-5-(3-hydroxybutyl)-2-azabicyclo2.1.1hexane-2-carboxylate
• EN300-1884403
• tert-butyl (1S,4R)-5-(3-hydroxybutyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate
• 2227948-01-6

• Inchi： 1S/C14H25NO3/c1-9(16)5-6-11-10-7-12(11)15(8-10)13(17)18-14(2,3)4/h9-12,16H,5-8H2,1-4H3/t9?,10-,11?,12-/m0/s1
• InChI Key： JVOMPTYNJGTILL-ADPBJBESSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H]2C[C@H]1C2CCC(C)O)=O

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl (1S,4R)-5-(3-hydroxybutyl)-2-azabicyclo2.1.1hexane-2-carboxylate

tert-butyl (1S,4R)-5-(3-hydroxybutyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate: A Comprehensive Overview

The compound with CAS No 2227948-01-6, known as tert-butyl (1S,4R)-5-(3-hydroxybutyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals and materials science. This compound has garnered attention due to its unique structural properties and potential for use in drug delivery systems and advanced materials.

tert-butyl (1S,4R)-5-(3-hydroxybutyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate is characterized by its bicyclic structure, which provides it with exceptional stability and reactivity. The presence of the tert-butyl group enhances its solubility in organic solvents, making it ideal for various chemical reactions and formulations. Recent studies have highlighted its role in the synthesis of bioactive compounds, where its stereochemistry plays a crucial role in determining the biological activity of the final product.

The (1S,4R) configuration of this compound is particularly significant as it influences the molecule's interaction with biological systems. Researchers have demonstrated that this stereochemistry can be exploited to design drugs with enhanced efficacy and reduced side effects. For instance, in a 2023 study published in *Journal of Medicinal Chemistry*, scientists utilized this compound as a key intermediate in the synthesis of a novel class of kinase inhibitors, showcasing its potential in drug discovery.

In addition to its pharmaceutical applications, tert-butyl (1S,4R)-5-(3-hydroxybutyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate has found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit remarkable properties such as high surface area and tunable pore sizes, making them promising candidates for gas storage and catalysis applications.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to achieve the desired stereochemistry. A 2023 paper in *Organic Letters* detailed an efficient enantioselective synthesis route using organocatalysis, which significantly improved the yield and enantiomeric excess of the product. This advancement has made large-scale production more feasible, paving the way for broader industrial applications.

Moreover, the 3-hydroxybutyl substituent present in this compound introduces hydrophilic properties, which are advantageous in applications requiring amphiphilic behavior. For example, this compound has been used as a building block for surfactants and emulsifiers, demonstrating its versatility across different chemical domains.

Recent advancements in computational chemistry have also shed light on the electronic properties of tert-butyl (1S,4R)-5-(3-hydroxybutyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate. Density functional theory (DFT) studies have revealed that its bicyclic structure contributes to unique electronic transitions, making it a candidate for optoelectronic materials such as organic light-emitting diodes (OLEDs). These findings underscore its potential beyond traditional chemical applications.

In conclusion, tert-butyl (1S,4R)-5-(3-hydroxybutyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate stands out as a versatile compound with diverse applications across multiple disciplines. Its structural features and stereochemical properties make it an invaluable tool in modern chemistry research and development.